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Compound of Interest

1-Bromo-2-
Compound Name:
(methoxymethoxy)ethane

Cat. No.: B054506

This guide provides immediate, essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 1-Bromo-2-
(methoxymethoxy)ethane (CAS No. 112496-94-3). The following procedures are designed to
ensure the safe handling and disposal of this combustible liquid.

Chemical Properties and Hazards

1-Bromo-2-(methoxymethoxy)ethane is a combustible liquid that requires careful handling to
prevent ignition and exposure.[1] The toxicological properties have not been fully investigated,
and it is prudent to handle it with a high degree of caution.[1]
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Property Value Source
2-Bromoethyl methoxymethyl
Synonym
ether
CAS Number 112496-94-3
Molecular Formula BrCH2CH20CH20CHs3
Molecular Weight 169.02 g/mol
Appearance Liquid [2]
) 64.44 °C (148.0 °F) - closed
Flash Point
cup
Density 1.448 g/mL at 25 °C
Boiling Point 116-117 °C

Storage Class

10 - Combustible liquids

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-Bromo-2-

(methoxymethoxy)ethane to minimize the risk of exposure.
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Protection Type Specification Rationale

) Chemical splash goggles and Protects against splashes and
Eye Protection )
a face shield.[3] vapors.

Nitrile or butyl rubber gloves.[3] )
) Prevents skin contact. Check
Hand Protection For extended contact, heavy- o
glove compatibility charts.
duty gloves are recommended.

] Flame-retardant lab coat and Protects skin from splashes
Body Protection o
closed-toe shoes.[3] and potential fire hazards.

A multi-purpose combination

respirator cartridge (US) is ] ]
_ _ _ Prevents inhalation of
Respiratory Protection recommended. Use in a well- ]
] potentially harmful vapors.
ventilated area, preferably a

chemical fume hood.[3][4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe procedure for handling 1-Bromo-2-(methoxymethoxy)ethane
in a laboratory setting.

1. Preparation:

e Ensure a certified chemical fume hood is operational.[3]

o Gather all necessary PPE and ensure it is in good condition.
» Have a chemical spill kit readily accessible.

e Remove all ignition sources from the work area, including open flames, hot plates, and
spark-producing equipment.[5][6]

e Ensure a compatible fire extinguisher (e.g., COz, dry chemical, or foam) is nearby.[1]

2. Handling and Use:
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e Conduct all work involving this chemical inside a chemical fume hood to minimize vapor
accumulation.[4][6]

e When transferring the liquid, do so carefully to avoid splashing.

o Keep the container tightly closed when not in use.[7]

» Avoid heating with an open flame; use heating mantles, water baths, or oil baths.[5]

e Ground and bond containers when transferring large volumes to prevent static discharge.[6]
3. Post-Handling:

e Wipe down the work area with an appropriate solvent.

o Properly dispose of all contaminated materials (see Disposal Plan below).

e Wash hands thoroughly with soap and water after handling the chemical.[3]

Safe Handling Workflow
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Caption: Workflow for handling 1-Bromo-2-(methoxymethoxy)ethane.
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Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.

. Waste Segregation and Collection:

Collect all waste containing 1-Bromo-2-(methoxymethoxy)ethane, including excess
reagent, contaminated materials (e.g., gloves, pipette tips, paper towels), and the first rinse
of emptied containers, in a dedicated, labeled, and sealed hazardous waste container.[8]

Label the container clearly as "Halogenated Organic Waste" and list the contents.[9]

. Disposal Procedure:

Do not dispose of this chemical down the drain.[1]

Arrange for disposal through a licensed professional waste disposal service in accordance
with local, state, and federal regulations.[10]

Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials while awaiting pickup.

Emergency Procedures: Spill and Exposure

In Case of a Spill:

Alert others in the immediate area and evacuate if necessary.[11]
If the spill is flammable, eliminate all ignition sources.[12]

Contain the spill using a chemical spill kit with absorbent materials. Work from the outside of
the spill inwards to prevent spreading.[13]

Clean up the absorbed material using non-sparking tools and place it in a sealed container
for hazardous waste disposal.[14]

Ventilate the area and wash the spill surface once the material has been removed.[13]
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Caption: Emergency response workflow for a chemical spill.

In Case of Exposure:

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]
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o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Seek medical attention if irritation occurs.[2]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-Bromo-2-
(methoxymethoxy)ethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054506#personal-protective-equipment-for-handling-
1-bromo-2-methoxymethoxy-ethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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